
food residue analysis of Metalaxyl with
Metalaxyl-13C6

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Metalaxyl-13C6

CAS No.: 1356199-69-3

Cat. No.: S1799545

Get Quote

The Analytical Challenge

Metalaxyl is a systemic fungicide widely used in agriculture. For example, in potato cultivation, farmers may

apply it numerous times during a single production cycle, with the final application sometimes occurring just

two weeks before harvest [1]. This practice necessitates rigorous monitoring of residue levels in food

products to ensure consumer safety. Accurate analysis is technically challenging due to the complex nature of

food matrices, which can interfere with the detection and quantification of the pesticide.

The use of a stable isotope-labeled internal standard like Metalaxyl-¹³C₆ (CAS No. 1356199-69-3) corrects

for losses during sample preparation and minimizes matrix effects during instrumental analysis, leading to

highly precise and reliable results [2] [3].

Application Notes: Metalaxyl-¹³C₆ in Food Residue
Analysis

Metalaxyl-¹³C₆ is an isotopologue where six carbon atoms are replaced with the stable carbon-13 isotope. It

is the ideal internal standard for quantifying metalaxyl residues via LC-MS or GC-MS because:

Identical Chemistry: It possesses virtually identical chemical and physical properties to native

metalaxyl, ensuring it behaves the same way during extraction, cleanup, and chromatography [3].
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Distinct Mass: Its higher molecular mass (approximately 285.29 g/mol) allows mass spectrometers

to easily distinguish it from the native compound, providing a clear reference for quantification without
analytical interference [2] [3].

Primary Application: It is used as an internal standard in quantitative analysis to correct for matrix
effects and procedural losses, ensuring high accuracy and precision in results [3].

The following table summarizes its key characteristics:

Property Description

CAS Number 1356199-69-3 [3]

Molecular Formula C₉¹³C₆H₂₁NO₄ [2]

Molecular Weight ~285.29 g/mol [2] [3]

Appearance White to off-white solid [2]

Storage -20°C [3]

Role in Analysis Internal Standard for LC-MS/GC-MS [3]

Detailed Analytical Protocol

This protocol outlines a robust method for determining metalaxyl residues in food commodities like

potatoes, grapes, and wine, based on established analytical procedures and incorporating the use of the

isotopic internal standard [4].

Materials and Reagents

Analytical Standard: Metalaxyl-¹³C₆ (e.g., 99 atom% ¹³C, 98% chemical purity) [3].
Solvents: Acetonitrile, methanol, ethyl acetate (HPLC or GC grade).

Water: Milli-Q water or equivalent.
SPE Sorbents: Porous carbon sorbent (e.g., CARB GR) [4] or C18 can be evaluated for matrix-

specific cleanup.
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Equipment: Analytical balance, centrifuge, vortex mixer, nitrogen evaporator, LC-MS/MS or GC-MS

system.

Standard Solution Preparation

Stock Solution (~100 mg/L): Accurately weigh ~1 mg of Metalaxyl-¹³C₆ and dissolve in 10 mL of
methanol. Store at -20°C.

Working Internal Standard Solution (~1 mg/L): Dilute the stock solution in methanol. This solution
is added to every sample (standard, blank, and unknown) before extraction.

Sample Preparation and Extraction

The following workflow visualizes the key steps from sample receipt to instrumental analysis:

Homogenized Food Sample

Add Metalaxyl-¹³C₆

Internal Standard

Extract with Solvents
(e.g., Acetonitrile)

Clean-up (SPE)
e.g., Porous Carbon Sorbent

Concentrate & Reconstitute
in Injection Solvent

Instrumental Analysis
(LC-MS/MS or GC-MS)
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Click to download full resolution via product page

Homogenization: Process the food sample (e.g., potato tuber, grapes) into a fine, homogeneous
slurry.

Weighing: Weigh 5.0 ± 0.1 g of homogenized sample into a centrifuge tube.
Fortification with IS: Add a known volume (e.g., 50 µL) of the ~1 mg/L Metalaxyl-¹³C₆ working

solution to the sample. This corrects for subsequent losses.
Extraction: Add extraction solvent (e.g., 10 mL of acetonitrile), vortex mix vigorously for 1 minute,

and then centrifuge.
Clean-up (SPE): Pass an aliquot of the extract through a Solid Phase Extraction (SPE) cartridge.

Using a porous carbon sorbent like CARB GR has been shown to provide excellent recovery (80-
99%) for metalaxyl from complex matrices like wine [4].

Concentration: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute
the residue in an appropriate volume (e.g., 500 µL) of methanol or initial mobile phase for

instrumental analysis.

4. Instrumental Analysis: LC-MS/MS

This is the preferred method for its sensitivity and specificity.

Chromatography:
Column: C18 column (e.g., 250 mm x 4.0 mm, 5 µm) [5].

Mobile Phase: Methanol/Water or Acetonitrile/Water with a gradient elution.
Flow Rate: 1.0 mL/min [5].

Mass Spectrometry (MS/MS):
Ionization: Electrospray Ionization (ESI), positive mode.

Detection: Multiple Reaction Monitoring (MRM). Monitor specific transitions for both native
metalaxyl and the internal standard.

The table below suggests typical MRM transitions:

Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Metalaxyl 280.2 220.1 160.1

Metalaxyl-¹³C₆ 286.2 226.1 166.1
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Quantification and Quality Control

Calibration Curve: Prepare a series of calibration standards containing a fixed, known concentration
of Metalaxyl-¹³C₆ and varying concentrations of native metalaxyl. Plot the peak area ratio (native/IS)

against concentration.
Calculation: The concentration of metalaxyl in the sample is determined by back-calculating from the

calibration curve using the measured peak area ratio.
Quality Control: Include procedural blanks, recovery samples (blank matrix spiked with known

amounts of analyte), and continuing calibration verification standards in each batch.

Protocol Validation and Troubleshooting

A validated method is essential for generating reliable data. Key performance characteristics to evaluate are

summarized below:

Validation Parameter
Target
Performance

Notes

Linearity R² ≥ 0.995 Over the calibrated range (e.g., 0.001–0.5 mg/L)

Recovery 70-120% Varies by matrix; e.g., 80-99% in wine [4]

Repeatability (RSD%) < 15% For replicate fortified samples

Limit of Quantification
(LOQ)

< 0.75 µg/kg Method-dependent; can be as low as 0.5 µg/L with

MS detection [4]

Common Issues and Solutions:

Low Recovery of Internal Standard: Check the integrity of the standard solution and ensure it is

added at the very beginning of the extraction process.
Matrix Suppression/Enhancement in MS: The use of Metalaxyl-¹³C₆ as an IS effectively corrects for

this. Ensure the clean-up step is optimized for your specific food matrix.
Chromatographic Peak Tailing: Confirm that the mobile phase and column are suitable. A well-

maintained C18 column with a methanol/water mobile phase typically provides good peak shape [5].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8765988/
https://pubmed.ncbi.nlm.nih.gov/8765988/
https://patents.google.com/patent/CN101088986B/en
https://www.smolecule.com/products/s1799545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Conclusion

Using Metalaxyl-¹³C₆ as an internal standard within a well-defined protocol involving SPE cleanup and LC-

MS/MS analysis provides a robust, accurate, and precise method for monitoring metalaxyl residues in food.

This approach is critical for ensuring food safety and complying with regulatory standards.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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